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Compound of Interest

Compound Name: MLN120B dihydrochloride

Cat. No.: B1147984 Get Quote

MLN120B Dihydrochloride Technical Support
Center
This technical support center provides comprehensive guidance on the stability, storage, and

handling of MLN120B dihydrochloride. It is intended for researchers, scientists, and drug

development professionals to ensure the integrity and optimal performance of the compound in

their experiments.

Frequently Asked Questions (FAQs)
Q1: How should I store MLN120B dihydrochloride powder upon receipt?

A: Upon receipt, the solid MLN120B dihydrochloride should be stored at 4°C, sealed from

moisture. For long-term storage, it is recommended to store the powder at -20°C for up to 3

years.

Q2: What is the recommended solvent for preparing stock solutions?

A: Dimethyl sulfoxide (DMSO) is the most commonly recommended solvent for preparing stock

solutions of MLN120B dihydrochloride. It is soluble in DMSO at concentrations ranging from

12.73 mg/mL to 73 mg/mL.[1][2] Some sources also report solubility in water (up to 2.2 mg/mL)

and ethanol (with sonication and warming).[1][3]

Q3: How should I store the stock solutions?
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A: Stock solutions should be aliquoted to avoid repeated freeze-thaw cycles.[4] For short-term

storage, aliquots can be kept at -20°C for up to 1 month.[2][4] For long-term storage, it is highly

recommended to store the aliquots at -80°C, where they can be stable for 6 months to 2 years.

[4][5]

Q4: I am having trouble dissolving MLN120B dihydrochloride in DMSO. What should I do?

A: MLN120B dihydrochloride's solubility can be affected by the quality of the DMSO. Due to

its hygroscopic nature, it is crucial to use newly opened or anhydrous DMSO.[2][4] If you still

encounter solubility issues, gentle warming and ultrasonication can aid in dissolution.[3][4] For

some formulations, adjusting the pH to 8 with NaOH and heating to 80°C has been noted to

improve solubility.[4]

Q5: Is MLN120B dihydrochloride sensitive to light?

A: While specific photostability studies for MLN120B dihydrochloride are not readily available

in the public domain, it is a general best practice for all light-sensitive compounds to be stored

in amber vials or protected from light to prevent potential degradation.

Q6: What is the stability of MLN120B dihydrochloride in aqueous solutions or cell culture

media?

A: The stability of MLN120B dihydrochloride in aqueous solutions, including cell culture

media, has not been extensively reported. It is recommended to prepare fresh dilutions from

the DMSO stock solution for each experiment and use them immediately. Avoid storing the

compound in aqueous solutions for extended periods.
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Issue Possible Cause Recommended Solution

Inconsistent experimental

results

Compound degradation due to

improper storage.

Ensure the solid compound

and stock solutions are stored

at the recommended

temperatures and protected

from moisture. Aliquot stock

solutions to minimize freeze-

thaw cycles.

Inaccurate concentration of the

stock solution.

Verify the accuracy of your

weighing and dilution

calculations. Use a calibrated

balance and precise pipetting

techniques.

Precipitation of the compound

in cell culture medium

Low solubility in aqueous

solutions.

Lower the final concentration

of MLN120B dihydrochloride in

your assay. Ensure the final

DMSO concentration is

compatible with your cell line

and does not exceed 0.5%.

Prepare fresh dilutions

immediately before use.

Loss of compound activity over

time
Instability of the stock solution.

Check the age of your stock

solution and the storage

conditions. If stored at -20°C,

use within 1 month. For longer-

term storage, use aliquots

stored at -80°C.

Stability and Storage Conditions Summary
The following tables summarize the recommended storage and stability data for MLN120B
dihydrochloride.

Solid Compound Storage
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Condition Duration Notes

4°C Short-term Sealed, away from moisture.

-20°C Up to 3 years For long-term storage.

Stock Solution Stability
Solvent Storage Temperature Duration

DMSO -20°C 1 month[2][4]

DMSO -80°C 6 months to 2 years[4][5]

Solubility Data
Solvent Concentration Notes

DMSO ≥12.73 mg/mL (28.95 mM)[1]
Use of fresh, anhydrous

DMSO is recommended.[2][4]

16.67 mg/mL (37.91 mM)[4]

May require ultrasonic and

warming, and pH adjustment.

[4]

≥31 mg/mL (84.51 mM)[5]

73 mg/mL (199.01 mM)[2]

Water 2.2 mg/mL (5.0 mM)[1]

Ethanol ≥8.53 mg/mL[3]
Requires ultrasonic and

warming.[3]

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution in DMSO

Equilibration: Allow the vial of MLN120B dihydrochloride powder to equilibrate to room

temperature before opening to prevent condensation of moisture.
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Weighing: Accurately weigh the desired amount of the compound using a calibrated

analytical balance.

Dissolution: Add the appropriate volume of fresh, anhydrous DMSO to the powder. For

example, to prepare a 10 mM stock solution from 1 mg of MLN120B dihydrochloride (MW:

439.72 g/mol ), add 227.4 µL of DMSO.

Solubilization: Vortex the solution and, if necessary, use gentle warming (e.g., a 37°C water

bath) or sonication until the compound is completely dissolved.

Aliquoting and Storage: Dispense the stock solution into smaller, single-use aliquots in

amber vials. Store the aliquots at -80°C for long-term use or at -20°C for short-term use.

Visualizations
MLN120B Mechanism of Action: IKKβ Inhibition in the
NF-κB Pathway

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1147984?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1147984?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extracellular

Cell Membrane Cytoplasm

Nucleus

TNF-α

TNFR

Binds

IKK Complex

Activates

IκBα

Phosphorylates

NF-κB (p65/p50)

Releases

Ubiquitination

Leads to

NF-κB (p65/p50)

Translocates

MLN120B

Inhibits

Proteasome

Targets for
Degradation

Gene Transcription

Initiates

Click to download full resolution via product page

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1147984?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1147984?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: MLN120B inhibits IKKβ, preventing IκBα phosphorylation and subsequent NF-κB

activation.

Recommended Workflow for Handling MLN120B
Dihydrochloride

Receive MLN120B
Dihydrochloride

Store Solid at 4°C (short-term)
or -20°C (long-term)

Prepare Stock Solution
(e.g., 10 mM in anhydrous DMSO)

Aliquot into single-use vials

Store Aliquots at -20°C (≤1 month)
or -80°C (long-term)

Prepare fresh working solution
for experiment

Perform Experiment

Discard unused
working solution
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Click to download full resolution via product page

Caption: Recommended experimental workflow for MLN120B dihydrochloride from receipt to

use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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